Cas no 1803811-72-4 (2-Fluorobenzo[d]oxazole-7-methanol)

• Product Name: 2-Fluorobenzo[d]oxazole-7-methanol
• CAS No: 1803811-72-4
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 4819741
• Update Time: 2025-05-25

2-Fluorobenzo[d]oxazole-7-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzo[d]oxazole-7-methanol

• Inchi： 1S/C8H6FNO2/c9-8-10-6-3-1-2-5(4-11)7(6)12-8/h1-3,11H,4H2
• InChI Key： PQGOVVXDMZQFDV-UHFFFAOYSA-N
• SMILES： FC1=NC2=CC=CC(CO)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3

Additional information on 2-Fluorobenzo[d]oxazole-7-methanol

Introduction to 2-Fluorobenzo[d]oxazole-7-methanol (CAS No. 1803811-72-4)

2-Fluorobenzo[d]oxazole-7-methanol is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1803811-72-4, belongs to the benzo[d]oxazole class, which is a prominent scaffold in drug discovery. The presence of a fluorine atom at the 2-position and a hydroxymethyl group at the 7-position introduces unique electronic and steric properties, making it a valuable intermediate for synthesizing novel therapeutic agents.

The benzo[d]oxazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting a broad spectrum of biological functions. It is commonly found in various bioactive molecules, including antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The introduction of fluorine at the 2-position of the benzo[d]oxazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug efficacy and bioavailability. Additionally, the hydroxymethyl group provides a site for further functionalization, allowing chemists to explore diverse derivatives with tailored biological properties.

In recent years, 2-Fluorobenzo[d]oxazole-7-methanol has been extensively studied for its potential applications in oncology research. Preclinical studies have demonstrated that fluorinated benzo[d]oxazoles can modulate key signaling pathways involved in cancer cell proliferation and survival. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases and other enzymes that are aberrantly expressed in tumor cells. The fluorine atom's ability to enhance binding affinity and selectivity has made these molecules attractive candidates for developing targeted therapies.

Moreover, the hydroxymethyl group in 2-Fluorobenzo[d]oxazole-7-methanol serves as a versatile handle for chemical modifications. Researchers have utilized this moiety to introduce various functional groups, such as carboxylic acids, esters, or amides, which can further enhance the biological activity of the molecule. These modifications have led to the discovery of several lead compounds that are currently undergoing further optimization for clinical development.

The synthesis of 2-Fluorobenzo[d]oxazole-7-methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between fluoro-substituted phenols and oxalyl chloride followed by reduction steps to introduce the hydroxymethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective fluorination at the 2-position of the benzo[d]oxazole ring.

The pharmacokinetic properties of 2-Fluorobenzo[d]oxazole-7-methanol have been thoroughly evaluated in vitro and in vivo. Studies have shown that this compound exhibits moderate solubility in water and organic solvents, which is advantageous for formulating drug delivery systems. Additionally, its metabolic stability suggests that it may have a prolonged half-life in biological systems, potentially reducing the frequency of dosing required for therapeutic efficacy.

In conclusion, 2-Fluorobenzo[d]oxazole-7-methanol (CAS No. 1803811-72-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a fluorinated benzo[d]oxazole core and a hydroxymethyl group makes it an ideal candidate for developing novel therapeutic agents targeting various diseases, particularly cancer. Continued research into this compound and its derivatives will likely yield valuable insights into new treatment strategies and improve patient outcomes.